5-((2-fluorobenzyl)thio)-3-methyl-1H-1,2,4-triazole

• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-5-methyl-1H-1,2,4-triazole
• InChI: InChI=1S/C10H10FN3S/c1-7-12-10(14-13-7)15-6-8-4-2-3-5-9(8)11/h2-5H,6H2,1H3,(H,12,13,14)
• InChI Key: WURMAGFOQCJIKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC2=CC=CC=C2F
• Molecular Formula: C10H10FN3S
• Molecular Weight: 223.27 g/mol

Description

5-((2-fluorobenzyl)thio)-3-methyl-1H-1,2,4-triazole is a compound that belongs to the class of triazole derivatives. It has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Scientific Research Applications

5-((2-fluorobenzyl)thio)-3-methyl-1H-1,2,4-triazole has been used in various scientific research applications. One of the most common applications is in the field of medicinal chemistry, where it has been studied for its potential as an anti-cancer agent. It has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.

Mechanism of Action

Target of Action

This compound is part of a collection of rare and unique chemicals provided for early discovery researchers

Mode of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a potential multi-target mode of action for this compound.

Biochemical Pathways

Indole derivatives, which share some structural similarities with this compound, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that indole derivatives may affect a variety of biochemical pathways.

Result of Action

As mentioned earlier, related compounds such as indole derivatives have shown a broad spectrum of biological activities , suggesting that this compound may also have diverse effects at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-((2-fluorobenzyl)thio)-3-methyl-1H-1,2,4-triazole in lab experiments is its unique chemical properties. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other compounds that are used in scientific research.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is that its mechanism of action is not fully understood. This makes it difficult to design experiments that can fully explore its potential applications. In addition, the compound has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on 5-((2-fluorobenzyl)thio)-3-methyl-1H-1,2,4-triazole. One direction is to further explore its potential as an anti-cancer agent. This could involve studying its mechanism of action in more detail and testing its efficacy in animal models of cancer.
Another direction is to explore its potential as an anti-inflammatory agent. This could involve studying its effects on various inflammatory markers in animal models of arthritis and other inflammatory diseases.
Finally, there is potential for research on the use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. This could involve studying its effects on cognitive function in animal models of the disease and exploring its potential as a therapeutic agent.
Conclusion
In conclusion, this compound is a compound that has been widely used in scientific research due to its unique chemical properties and potential applications in various fields. Its synthesis method is relatively simple and it has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and treatment for neurodegenerative diseases. While there are some limitations to using this compound in lab experiments, there are also many potential future directions for research on its applications.

Synthesis Methods

The synthesis of 5-((2-fluorobenzyl)thio)-3-methyl-1H-1,2,4-triazole involves the reaction between 2-fluorobenzyl chloride and 3-methyl-1H-1,2,4-triazole-5-thiol in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction takes place under reflux conditions and the resulting product is purified using column chromatography. The yield of the product is typically around 60-70%.